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Compound of Interest

Compound Name: Cadmium chloride

Cat. No.: B130460 Get Quote

This guide provides a comprehensive overview of cadmium chloride (CdCl₂), a compound of

significant interest in various scientific and industrial fields. Designed for researchers,

scientists, and drug development professionals, this document delves into the core chemical

properties, synthesis, applications, and critical safety protocols associated with its use. The

narrative emphasizes the causality behind its chemical behavior and biological effects,

ensuring a thorough understanding for its practical application in a laboratory setting.

Section 1: Core Chemical Identity and Properties
Cadmium chloride is an inorganic compound composed of cadmium and chlorine. It is a

white, crystalline solid that is hygroscopic, readily absorbing moisture from the air to form

various hydrates.[1] Its high solubility in water and slight solubility in alcohol make it a versatile

reagent in numerous experimental contexts.[1]

Key Identifiers
The unambiguous identification of chemical compounds is paramount for regulatory

compliance, safety, and reproducibility in research.
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Identifier Value

CAS Number 10108-64-2

Molecular Formula CdCl₂

Molecular Weight 183.32 g/mol

Synonyms Cadmium dichloride, Dichlorocadmium

Data sourced from PubChem CID 24947 and ChemicalBook.[2][3]

Physicochemical Properties
The physical and chemical properties of cadmium chloride dictate its behavior in both

chemical reactions and biological systems. It is a non-combustible solid, though its dust can

pose a moderate fire hazard when exposed to heat or oxidizing agents.[3]

Property Value Source

Appearance
Colorless, odorless,

hygroscopic crystals
[4]

Density 4.05 g/cm³ [5]

Melting Point 568 °C [4][6]

Boiling Point 960 °C [4]

Water Solubility High (140 g/100g at 20°C) [3]

Crystal Structure Rhombohedral (anhydrous) [1][5]

Section 2: Synthesis and Preparation
The preparation method for cadmium chloride can influence its purity and suitability for

specific applications. Several synthetic routes are well-established.

Industrial Production: The primary industrial method involves the reaction of molten cadmium

metal with chlorine gas at high temperatures (600 °C).[1][2]
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Laboratory Synthesis:

Reaction with Hydrochloric Acid: A common laboratory-scale synthesis involves dissolving

cadmium metal, or its oxide, in hydrochloric acid, followed by evaporation of the solution.[1]

[2][3]

Cd + 2HCl → CdCl₂ + H₂

Preparation of Anhydrous Salt: To obtain the anhydrous form, which is critical for many

applications in organic synthesis, the hydrated salt can be heated in a stream of hydrogen

chloride gas or refluxed with thionyl chloride.[2][3] This process is crucial as simple heating

of the hydrate in air would lead to the formation of cadmium hydroxychloride.

Section 3: Applications in Research and
Development
Cadmium chloride's unique properties lend it to a variety of applications, from materials

science to toxicology and drug development.

Precursor for Nanomaterials: It is a key precursor for the synthesis of cadmium sulfide (CdS)

and other cadmium-containing quantum dots and nanoparticles, which are used in

photovoltaics and bio-imaging.[3] The reaction with hydrogen sulfide is a classic example:

CdCl₂ + H₂S → CdS + 2HCl[1]

Toxicology Studies: Due to its well-documented toxicity, CdCl₂ is widely used as a model

compound to study the mechanisms of heavy metal-induced cellular damage, oxidative

stress, DNA damage, and apoptosis.[7][8][9][10] These studies are foundational for

understanding the pathogenesis of diseases linked to environmental heavy metal exposure.

Cell Biology & Electrophysiology: In cellular research, it is used to investigate cellular stress

responses.[11] In electrophysiology, cadmium chloride acts as a non-specific blocker of

voltage-gated calcium channels, a property leveraged to isolate and study other ion currents.

[9]

Industrial Uses: Beyond the lab, it finds use in electroplating to provide corrosion-resistant

coatings, in the manufacturing of pigments (notably "cadmium yellow"), and in photography
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and fabric printing.[2][3][12]

Section 4: The Molecular Mechanism of Cadmium
Chloride Toxicity
Understanding the toxicological profile of cadmium chloride is not merely a safety precaution

but a scientific necessity for interpreting experimental results. Cadmium is classified as a

human carcinogen, and its toxicity impacts multiple organ systems, including the kidneys, liver,

lungs, and bones.[4][8][9]

The primary mechanism of its toxicity at the cellular level is the induction of oxidative stress.

Cadmium ions (Cd²⁺) are not redox-active themselves but can displace essential metals like

zinc and iron from proteins. This disruption leads to an overproduction of reactive oxygen

species (ROS), such as superoxide anions and hydrogen peroxide, while simultaneously

depleting the cell's antioxidant defenses, like glutathione (GSH).[7][8] The resulting imbalance

causes damage to lipids, proteins, and DNA, ultimately triggering apoptotic cell death

pathways.[7][8][13]

Visualizing the Toxicity Pathway
The following diagram illustrates the key events in cadmium chloride-induced cellular toxicity.
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Figure 1: Cellular Toxicity Pathway of Cadmium Chloride
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Caption: Figure 1: Cellular Toxicity Pathway of Cadmium Chloride.
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Section 5: Safety and Handling Protocols
Cadmium chloride is classified as acutely toxic, a suspected human carcinogen, and an

environmental hazard.[4][14][15] Strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Always handle with chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.[16][17] Work should be conducted in a certified

chemical fume hood to avoid inhalation of dust or aerosols.[16]

Storage: Store in a dry, well-ventilated area, away from strong oxidants and moisture.[4][14]

The container must be kept tightly closed.[16]

Spill & Disposal: Do not attempt to clean up spills without appropriate training and PPE.[14]

Spilled substance should be carefully swept into a sealed, labeled container for hazardous

waste disposal.[4] All contaminated materials (e.g., pipette tips, gloves) must be disposed of

as hazardous waste.[14][17] Do not discharge into the environment.[16]

First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for

at least 15 minutes and seek medical attention.[14][16] If inhaled, move to fresh air.[16] If

swallowed, rinse mouth with water and call a poison center or doctor immediately.

Section 6: Experimental Protocols
The following provides a validated, step-by-step methodology for preparing a stock solution for

use in cell culture experiments.

Protocol: Preparation of a 100 mM Cadmium Chloride
Stock Solution
Objective: To prepare a sterile, aqueous stock solution of cadmium chloride for reproducible

dosing in in vitro toxicity assays.

Causality: A concentrated, sterile stock solution is essential for minimizing contamination risk

and ensuring accurate, repeatable dilutions for final experimental concentrations. Using water

as the initial solvent avoids precipitation issues that can occur with phosphate-buffered saline

(PBS) or other buffered solutions containing divalent ions.[18]
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Materials:

Cadmium chloride, anhydrous (CdCl₂, MW: 183.32 g/mol )

Nuclease-free, sterile water

Sterile 50 mL conical tube

Calibrated analytical balance

Sterile 0.22 µm syringe filter

Sterile syringe

Appropriate PPE (gloves, goggles, lab coat)

Chemical fume hood

Procedure:

Pre-calculation:

To make a 100 mM (0.1 M) solution, you need 0.1 moles per liter.

Mass = Molarity × Molecular Weight × Volume

Mass = 0.1 mol/L × 183.32 g/mol × 0.05 L (for 50 mL) = 0.9166 g

Weighing (in a chemical fume hood):

Don appropriate PPE.

Tare a sterile weighing boat on the analytical balance.

Carefully weigh out 0.9166 g of anhydrous cadmium chloride. Avoid creating dust.[4]

Dissolution:

Transfer the weighed CdCl₂ into the sterile 50 mL conical tube.
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Add approximately 40 mL of sterile, nuclease-free water.

Cap the tube tightly and vortex or invert until the solid is completely dissolved. Cadmium
chloride is highly soluble in water, yielding a clear, colorless solution.[6]

Volume Adjustment:

Carefully add sterile water to bring the final volume to the 50 mL mark.

Cap and invert several times to ensure the solution is homogeneous.

Sterilization:

Draw the 100 mM CdCl₂ solution into a sterile syringe.

Attach the sterile 0.22 µm syringe filter to the syringe tip.

Filter the solution into a new, sterile conical tube or into smaller, sterile cryovials for

aliquoting. This step is critical for cell culture applications to prevent bacterial

contamination.

Labeling and Storage:

Clearly label the tube or vials with "100 mM Cadmium Chloride (CdCl₂)", the preparation

date, and your initials.

Store the stock solution at 4°C.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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